ethyl 4-benzyl-1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 4-benzyl-1-[(2,4,5-trimethoxyphenyl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C25H33NO5/c1-5-31-24(27)25(17-19-9-7-6-8-10-19)11-13-26(14-12-25)18-20-15-22(29-3)23(30-4)16-21(20)28-2/h6-10,15-16H,5,11-14,17-18H2,1-4H3
• InChI Key: KQIRQMOLRHRAPN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)CC2=CC(=C(C=C2OC)OC)OC)CC3=CC=CC=C3
• Molecular Formula: C25H33NO5
• Molecular Weight: 427.5 g/mol

Description

Ethyl 4-benzyl-1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxylate (ETPBTPC) is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of ethyl 4-benzyl-1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxylate is not fully understood, but it is believed to act through multiple pathways. ethyl 4-benzyl-1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxylate has been shown to inhibit acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. It also has antioxidant properties and can reduce oxidative stress in the brain.
Biochemical and Physiological Effects:
Studies have shown that ethyl 4-benzyl-1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxylate can improve cognitive function, reduce inflammation, and protect against oxidative stress in animal models of neurological disorders. It has also been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-benzyl-1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxylate in lab experiments is its neuroprotective properties, which make it a promising candidate for the development of new therapies for neurological disorders. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on ethyl 4-benzyl-1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxylate. One area of interest is its potential use in the treatment of other neurological disorders, such as Huntington's disease and multiple sclerosis. Another direction is to investigate its potential use in combination with other drugs for synergistic effects. Additionally, more research is needed to understand its long-term safety and efficacy in humans.
Conclusion:
ethyl 4-benzyl-1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxylate is a chemical compound that has shown promising therapeutic properties in the treatment of neurological disorders. While more research is needed to fully understand its mechanism of action and potential side effects, it represents a promising avenue for the development of new therapies for these diseases.

Synthesis Methods

Ethyl 4-benzyl-1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxylate can be synthesized through a multi-step process involving the reaction of piperidine with benzyl chloride and ethyl 4-chloro-3-oxobutanoate, followed by the reaction of the resulting intermediate with 2,4,5-trimethoxybenzyl chloride. The final product is obtained through esterification of the intermediate with ethanol.

Scientific Research Applications

Ethyl 4-benzyl-1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxylate has been studied for its potential therapeutic properties, particularly in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Studies have shown that ethyl 4-benzyl-1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxylate has neuroprotective effects and can improve cognitive function in animal models of these diseases.